Cas no 109-09-1 (2-Chloropyridine)

2-Clopidol (2-chloropyridine)Molecular formula: C5H4ClN Molecular weight: 113.55 colorless liquid melting point(℃): -46°C boiling point(℃): 166(95.18kPa) ;168-170°C Toxic,For organic synthesis.
2-Chloropyridine structure
2-Chloropyridine structure
2-Chloropyridine
109-09-1
C5H4ClN
113.544960021973
MFCD00006228
35546
7977

2-Chloropyridine Properties

Names and Identifiers

    • 2-Chloropyridine
    • o-Chloropyridine
    • α-chloropyridine
    • 2CLPY
    • ALPHA-CHLOROPYRIDINE
    • Pyridine, 2-chloro-
    • 2-Chloro-pyridine
    • 2-Cl-pyridine
    • 2-pyridinyl chloride
    • NSC 4649
    • 2-Chloropyridi
    • 2-chloro-pyridin
    • 2- chlorinepyridine
    • SMR000568486
    • HMS3039I07
    • 2-chloro-pyridine
    • NCGC00257172-01
    • a-chloropyridine
    • 2-chlorpyridine
    • 2-CHLOROPYRIDINE
    • Pyridine, 2chloro
    • DTXCID304810
    • EINECS 203-646-3
    • EINECS 270-187-3
    • MFCD00006228
    • NSC-4649
    • 2-Chloropyridine, 99%
    • 2-Chloro pyridine
    • NCGC00091425-02
    • PS-6209
    • DB-015948
    • W-108706
    • CHLOROPYRIDINE, 2-
    • DTXSID8024810
    • HSDB 8442
    • Tox21_202283
    • 109-09-1
    • SCHEMBL11292442
    • alpha-Chloropyridine
    • 2-chloranylpyridine
    • WLN: T6NJ BG
    • 8HMD45AYEJ
    • AI3-19231
    • .alpha.-Chloropyridine
    • BBL027569
    • STL298559
    • NCGC00091425-01
    • EN300-18341
    • EC 203-646-3
    • UN2822
    • CHEBI:39174
    • oChloropyridine
    • 2-Chloropyridine [UN2822] [Poison]
    • NSC4649
    • F0001-0194
    • AKOS000119192
    • SCHEMBL16637
    • UNII-8HMD45AYEJ
    • SCHEMBL10993088
    • CHEMBL509579
    • CAS-109-09-1
    • NS00010831
    • chloro-pyridine
    • Tox21_303307
    • 2chloro-pyridine
    • ORTHO-CHLOROPYRIDINE
    • Q209364
    • 2-Chloropyridine; NSC 4649; o-Chloropyridine; alpha-Chloropyridine
    • alphaChloropyridine
    • CCRIS 1724
    • MLS001065616
    • UN 2822
    • 2-chloropyridin
    • Pyridine, chloro-
    • NCGC00259832-01
    • A801967
    • +Expand
    • MFCD00006228
    • OKDGRDCXVWSXDC-UHFFFAOYSA-N
    • 1S/C5H4ClN/c6-5-3-1-2-4-7-5/h1-4H
    • C1=CC=NC(=C1)Cl
    • 105788

Computed Properties

  • 113.00300
  • 0
  • 1
  • 0
  • 113.003227
  • 7
  • 56
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 12.9

Experimental Properties

  • 1.73500
  • 12.89000
  • n20/D 1.532(lit.)
  • 27 g/L (20 ºC)
  • 170°C
  • -46 ºC
  • 1.7 mmHg ( 20 °C)
  • Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
  • 3309
  • 27g/l
  • Colorless liquid.
  • 6-7 (27g/l, H2O, 20℃)
  • Soluble in aromatics \ halogenated hydrocarbons
  • 0.49(at 25℃)
  • 1.2 g/mL at 25 °C(lit.)

2-Chloropyridine Security Information

  • GHS06 GHS06
  • US5950000
  • 3
  • 6.1
  • S26-S36/37/39-S45-S28A
  • II
  • II
  • R23/24/25; R36/37/38
  • 6.1
  • T T
  • UN 2822 6.1/PG 2
  • H301,H310,H315,H319,H331,H335
  • P261,P280,P302+P350,P305+P351+P338,P310
  • dangerous
  • Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • II
  • 22-23/24-37-38-41-48/20/21/22-50/53
  • Danger
  • Yes
  • 6.1

2-Chloropyridine Customs Data

  • 2933399090

  • China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloropyridine Synthesis

Synthetic Circuit 1

109-04-6 109-04-6
652148-92-0 652148-92-0
109-09-1 109-09-1
13040-77-2 13040-77-2
2227345-69-7 2227345-69-7
Reaction Conditions
1.1R:Et3N, C:1309573-60-1, C:95408-45-0, S:H2O, S:THF, rt; 1 h, 40°C
Reference
Micelle-Enabled Suzuki-Miyaura Cross-Coupling of Heteroaryl Boronate Esters
By Guo, Pengfei et al, Journal of Organic Chemistry, 2018, 83(14), 7523-7527

2-Chloropyridine Raw materials

2-Chloropyridine Preparation Products

2-Chloropyridine Related Literature

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